2-((1-((4-Fluoro-3-methylphenyl)sulfonyl)azetidin-3-yl)oxy)thiazole

• IUPAC Name: 2-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-1,3-thiazole
• InChI: InChI=1S/C13H13FN2O3S2/c1-9-6-11(2-3-12(9)14)21(17,18)16-7-10(8-16)19-13-15-4-5-20-13/h2-6,10H,7-8H2,1H3
• InChI Key: XNTLPIYMQITVAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CC(C2)OC3=NC=CS3)F
• Molecular Formula: C13H13FN2O3S2
• Molecular Weight: 328.4 g/mol

Description

2-((1-((4-Fluoro-3-methylphenyl)sulfonyl)azetidin-3-yl)oxy)thiazole is a chemical compound that belongs to the class of azetidines and thiazoles. This compound has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Activity

Azetidinones and thiazoles are crucial in the development of new pharmaceutical agents. For instance, the synthesis of substituted azetidinones has led to the discovery of compounds with significant activity against Gram-negative bacteria, illustrating the potential of these compounds in addressing antibiotic resistance (S. Woulfe & M. Miller, 1985). Moreover, the preparation of fluoroalkylidene-oxetanes and -azetidines from fluorosulfones through the Julia–Kocienski reaction highlights the versatility of these compounds in synthesizing fluorinated four-membered rings, which are valuable in medicinal chemistry (R. Laporte et al., 2015).

Antimicrobial and Anticancer Properties

Several studies have focused on the antimicrobial and anticancer properties of thiazole and azetidinone derivatives. For example, new thiazolidinone and azetidinone class bioactive agents based on the fluorene moiety have shown remarkable activity against multidrug-resistant strains and certain cancer cell lines, underscoring their potential as novel antimicrobial and anticancer agents (E. Hussein et al., 2020).

Antibacterial Activity Against Plant Pathogens

Sulfone derivatives containing 1,3,4-oxadiazole moieties have demonstrated good antibacterial activities against rice bacterial leaf blight, showing better efficacy than some commercial agents. This highlights the agricultural applications of such compounds in protecting crops from bacterial diseases (Li Shi et al., 2015).

Synthetic Applications

The synthetic applications of azetidinones and thiazoles are not limited to pharmaceuticals but extend to materials science and chemical synthesis. For example, the clean and efficient microwave solvent-free synthesis of antimicrobial compounds from 2-aminothiadiazine illustrates the advancements in green chemistry and the synthesis of heterocyclic compounds (V. M. Patel & K. R. Desai, 2005).

Mechanism of Action

Target of action

Thiazoles, a class of compounds that this molecule belongs to, are known to have diverse biological activities .

Mode of action

Without specific information on “2-((1-((4-Fluoro-3-methylphenyl)sulfonyl)azetidin-3-yl)oxy)thiazole”, it’s difficult to explain its exact mode of action. Thiazoles often interact with their targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic interactions .

Biochemical pathways

Thiazoles are involved in a variety of biochemical pathways due to their diverse biological activities. They can act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotective agents, and antitumor or cytotoxic drug molecules .

Pharmacokinetics

Thiazoles are generally well-absorbed and can be metabolized by various enzymes in the body .

Result of action

Thiazoles can have a variety of effects depending on their specific structures and targets .